Cas no 2098090-69-6 (2-Azido-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)ethan-1-one)

• Product Name: 2-Azido-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)ethan-1-one
• CAS No: 2098090-69-6
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 4774188
• Update Time: 2025-07-23

2-Azido-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-azido-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)ethan-1-one
• 2-azido-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)ethanone
• 2-Azido-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)ethan-1-one

• Inchi： 1S/C11H18N4O2/c12-14-13-8-10(16)15-6-3-5-11(9-15)4-1-2-7-17-11/h1-9H2
• InChI Key： HLDCDHMEVPZHBN-UHFFFAOYSA-N
• SMILES： O1CCCCC21CN(C(CN=[N+]=[N-])=O)CCC2

Computed Properties

• Exact Mass: 238.14297583 g/mol
• Monoisotopic Mass: 238.14297583 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.9
• Molecular Weight: 238.29

Additional information on 2-Azido-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)ethan-1-one

Exploring the Potential of 2-Azido-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)ethan-1-one (CAS No. 2098090-69-6) in Modern Chemistry

The compound 2-Azido-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)ethan-1-one (CAS No. 2098090-69-6) has garnered significant attention in the field of organic and medicinal chemistry due to its unique structural features and versatile reactivity. This molecule, characterized by its azido and spirocyclic moieties, is increasingly being explored for applications in drug discovery, bioconjugation, and materials science. Researchers are particularly interested in its potential as a click chemistry reagent, leveraging the high reactivity of the azide group for selective transformations.

One of the most compelling aspects of 2-Azido-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)ethan-1-one is its role in bioorthogonal chemistry. The azide group enables efficient conjugation with alkynes via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction widely used in labeling biomolecules and designing targeted therapeutics. This property aligns with the growing demand for precision medicine and theranostic agents, where selective molecular tagging is critical.

In recent years, the spirocyclic scaffold of this compound has also piqued interest due to its potential in CNS drug development. The 1-oxa-8-azaspiro[5.5]undecane core mimics rigidified cyclic structures found in many bioactive molecules, offering improved metabolic stability and blood-brain barrier permeability. Pharmaceutical researchers are actively investigating derivatives of this scaffold for neurological disorders, a hot topic given the rising global prevalence of neurodegenerative diseases.

From a synthetic chemistry perspective, the stability and solubility of CAS No. 2098090-69-6 make it a practical building block for high-throughput screening libraries. Its compatibility with diverse reaction conditions—ranging from photochemical activation to microwave-assisted synthesis—positions it as a valuable tool for fragment-based drug design. These attributes resonate with the pharmaceutical industry’s shift toward modular and scalable synthetic strategies.

Beyond therapeutics, this compound’s azido-functionalized structure has implications for polymer chemistry and nanomaterials. Its ability to participate in crosslinking reactions makes it suitable for designing hydrogels or functionalized surfaces, addressing trends in smart materials and 3D bioprinting. Such applications are frequently searched in academic and industrial contexts, reflecting broader interest in advanced material sciences.

Environmental and safety considerations are also paramount when discussing 2-Azido-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)ethan-1-one. While azides require careful handling, modern synthetic protocols emphasize green chemistry principles, such as catalytic methods and solvent optimization, to mitigate risks. This aligns with the increasing focus on sustainable chemistry in both research and industrial settings.

In summary, CAS No. 2098090-69-6 represents a multifaceted compound with broad applicability across cutting-edge scientific domains. Its integration into drug discovery pipelines, biomaterials engineering, and catalysis research underscores its relevance in addressing contemporary challenges. As interdisciplinary research expands, this molecule is poised to play a pivotal role in innovations at the chemistry-biology interface.